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Chemical Profile and Key Derivatives

The core compound and its common derivatives are summarized in the table below. "Hydroxy-PEG5-acid" is

a frequent synonym for 17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid [1].

Chemical Name
CAS
Number

Molecular
Formula

Molecular
Weight

Key
Functional
Groups

Primary
Applications

17-Hydroxy-3,6,9,12,15-
pentaoxaheptadecanoic
acid (OH-PEG5-

CH2COOH)

52026-

48-9 [1]

C12H24O8

[1]

296.31

g/mol [1]

Hydroxyl (-

OH),
Carboxylic

Acid (-
COOH) [1]

Bioconjugation,

drug-release,
nanotechnology,

new materials
research [1].

17-Azido-3,6,9,12,15-
pentaoxaheptadecanoic
acid (N3-PEG5-acid)

217180-
81-9 [2]

Information
not

supplied in
search

results

Information
not

supplied in
search

results

Azide (-
N3),

Carboxylic
Acid (-

COOH) [2]

Click chemistry,
synthesis of

Antibody-Drug
Conjugates

(ADCs) and
PROTACs [2].
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Chemical Name
CAS
Number

Molecular
Formula

Molecular
Weight

Key
Functional
Groups

Primary
Applications

tert-butyl 17-hydroxy-
3,6,9,12,15-
pentaoxaheptadecanoate
(HO-PEG5-CH2COOtBu)

1807530-
05-7 [3]

[4]

C16H32O8
[3]

352.42
g/mol [3]

Hydroxyl (-
OH), t-

Butyl Ester
(-COOtBu)

[3]

Used as a PEG-
based PROTAC

linker; the
protected

carboxyl group
can be

deprotected later
[3].

Properties and Experimental Data

For the related diol compound Hexaethylene glycol (which shares the same PEG backbone), the following

physical properties have been characterized [5]:

Density: 1.1±0.1 g/cm³ [5]

Boiling Point: 378.3±0.0 °C at 760 mmHg [5]
Melting Point: 5-7 °C (lit.) [5]

Flash Point: 193.7±26.5 °C [5]
Appearance: Clear, viscous, light yellow liquid [5]

Experimental Protocol: HPLC Analysis A method is described for analyzing the acrylate derivative using

reverse-phase HPLC [6]:

Column: Newcrom R1 (a reverse-phase column with low silanol activity) [6].
Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [6].

MS-Compatibility: For mass spectrometry applications, phosphoric acid should be replaced with
formic acid [6].

Scalability: The method is scalable and can be adapted for preparative separation to isolate
impurities [6].

Applications in Drug Development
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These PEG-based linkers are critical tools in modern medicinal chemistry, primarily functioning as spacers

in bifunctional molecules.

PEG-based Linker
(e.g., 17-Hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid)

Target Protein Ligand

  Connects via
  other functional group

E3 Ubiquitin Ligase Ligand

  Connects via
  one functional group

Target Protein Degradation

  Forms PROTAC

  Forms PROTAC

Click to download full resolution via product page

Schematic of a PROTAC molecule utilizing a heterobifunctional PEG linker.

PROTAC Synthesis: These compounds serve as key PEG-based PROTAC linkers [5] [3]. A
PROTAC is a heterobifunctional molecule with one ligand for an E3 ubiquitin ligase, another for a

target protein, and a linker connecting them. The PEG spacer improves the compound's solubility and
pharmacokinetic properties [5].

Azido-PEG5-Acid

Carboxylic Acid
(-COOH) One End

Azide
(-N3)

 Other End

Conjugation with
amines via amide bond

Click Chemistry with
alkynes (e.g., cyclooctynes)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s3616583?utm_src=pdf-body-img
https://www.chemsrc.com/en/baike/669124.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33059125.htm
https://www.chemsrc.com/en/baike/669124.html
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Functional versatility of a heterobifunctional PEG linker like Azido-PEG5-acid.

Bioconjugation & ADC Synthesis: Heterobifunctional derivatives like 17-Azido-3,6,9,12,15-
pentaoxaheptadecanoic acid are designed for cross-linking [2]. One end (e.g., carboxylic acid) can

be attached to a drug molecule, while the other (e.g., azide) can be linked to a targeting molecule like
an antibody, forming an Antibody-Drug Conjugate (ADC) [2].

Storage and Safety Information

Storage: It is recommended to store these compounds in a cool, dry place and avoid sunlight.
Specific recommendations include storage at 2-8°C [2] or even -5°C [1] [7]. Containers should be kept
tightly sealed [5].

Stability: These substances are generally stable but incompatible with strong oxidizing agents [5].
Safety: Based on data for hexaethylene glycol, these compounds may cause skin, eye, and

respiratory tract irritation. The reported oral LD50 for rats is 32,000 mg/kg [5]. Always consult the
specific Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b3616583#17-hydroxy-3-6-9-12-15-pentaoxaheptadecanoic-acid
https://www.smolecule.com/products/b3616583#17-hydroxy-3-6-9-12-15-pentaoxaheptadecanoic-acid
https://www.smolecule.com/products/b3616583#17-hydroxy-3-6-9-12-15-pentaoxaheptadecanoic-acid
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3616583?utm_src=pdf-bulk
https://www.smolecule.com/products/s3616583?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

